Cas no 26832-90-6 (Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester)

Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester structure
26832-90-6 structure
Product Name:Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester
CAS No:26832-90-6
MF:C15H16N2O4
MW:288.298543930054
CID:250121
PubChem ID:1989756
Update Time:2025-04-19

Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester
    • DIETHYL (4-CYANOPHENYLAMINO)METHYLENEMALONATE
    • diethyl 2-[(4-cyanoanilino)methylidene]propanedioate
    • diethyl {[(4-cyanophenyl)amino]methylidene}propanedioate
    • WTJNGNCFEMMCMG-UHFFFAOYSA-N
    • Diethyl [(4-cyanoanilino)methylidene]propanedioate
    • DTXSID90365812
    • FT-0624810
    • SR-01000062806
    • diethyl 2-((4-cyanophenylamino)methylene)malonate
    • Diethyl 2-(((4-cyanophenyl)amino)methylene)malonate
    • Z57981043
    • SR-01000062806-1
    • Diethyl 2-(4-cyanophenylamino)methylenemalonate
    • CHEMBL3197574
    • 26832-90-6
    • AKOS034475854
    • SCHEMBL4992559
    • Inchi: 1S/C15H16N2O4/c1-3-20-14(18)13(15(19)21-4-2)10-17-12-7-5-11(9-16)6-8-12/h5-8,10,17H,3-4H2,1-2H3
    • InChI Key: WTJNGNCFEMMCMG-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C\NC1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 288.11100
  • Monoisotopic Mass: 288.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 88.4Ų

Experimental Properties

  • PSA: 88.42000
  • LogP: 2.05328

Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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